Cas no 917-44-2 (Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-)
917-44-2 structure
Product Name:Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-
CAS No:917-44-2
MF:C30H37N15O16P2
MW:925.653205633163
CID:806204
PubChem ID:3491288
Update Time:2025-04-19
Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')- Chemical and Physical Properties
Names and Identifiers
-
- adenylyl-(3'-5')-adenylyl-(3'-5')-adenosine
- 5')-adenylyl-(3'®
- 3'-Adenylicacid, bimol. 3',5'''-ester, 3''',5'-ester with adenosine (6CI)
- AAA
- ApApA
- Adenosine, adenylyl-(3'-5')-adenylyl-(3'-5')-
- Adenylyl-adenylyl-adenosine
- 917-44-2
- Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-
-
- Inchi: 1S/C30H37N15O16P2/c31-22-13-25(37-4-34-22)43(7-40-13)28-17(48)16(47)11(58-28)2-55-62(51,52)61-21-12(59-30(19(21)50)45-9-42-15-24(33)36-6-39-27(15)45)3-56-63(53,54)60-20-10(1-46)57-29(18(20)49)44-8-41-14-23(32)35-5-38-26(14)44/h4-12,16-21,28-30,46-50H,1-3H2,(H,51,52)(H,53,54)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)
- InChI Key: CUJKPTPMTCNOKC-UHFFFAOYSA-N
- SMILES: P(=O)(O)(OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)O)OC1C(C(N2C=NC3C(N)=NC=NC2=3)OC1COP(=O)(O)OC1C(CO)OC(C1O)N1C=NC2C(N)=NC=NC1=2)O
Computed Properties
- Exact Mass: 925.202
- Monoisotopic Mass: 925.202
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 28
- Heavy Atom Count: 63
- Rotatable Bond Count: 14
- Complexity: 1700
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -7.6
- Topological Polar Surface Area: 449Ų
Experimental Properties
- PSA: 468.84000
- LogP: -1.87120
Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')- Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
917-44-2 (Adenosine, adenylyl-(3'®5')-adenylyl-(3'®5')-) Related Products
- 1927-31-7(2'-Deoxy-5'-ATP)
- 653-63-4(2’-Deoxyadenosine 5’Monophosphate)
- 60-92-4(Cyclic AMP)
- 56-65-5(Adenosine 5'-Triphosphate)
- 61-19-8(Adenosine monophosphate)
- 18422-05-4(Adenosine 5'-monophosphate monohydrate)
- 102029-87-8(Adenosine 5′-Diphosphate bis(Cyclohexylammonium) Salt)
- 75607-67-9(Fludarabine phosphate)
- 29984-33-6(9-(b-D-Arabinofuranosyl)adenine 5'-monophosphate)
- 58-64-0(Adenosine 5'-Diphosphate)
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